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The quinazolinone core is a nitrogen-containing heterocyclic system composed of a benzene
ring fused to a pyrimidine ring. This scaffold is recognized as a "privileged structure™ in
medicinal chemistry due to its remarkable stability, synthetic accessibility, and its ability to
interact with a wide range of biological targets.[1][2][3] Derivatives of quinazolinone exhibit a
vast spectrum of pharmacological activities, including anticancer, anti-inflammatory,
antibacterial, analgesic, and anticonvulsant properties.[1][3][4][5]

Within this important class of compounds, 6-Bromo-3-methylquinazolin-4(3H)-one stands out
as a key synthetic intermediate. The strategic placement of a bromine atom at the 6-position
provides a reactive handle for extensive chemical modification, particularly through modern
cross-coupling reactions.[2][6] This allows for the systematic exploration of the chemical space
around the quinazolinone core, facilitating the development of novel therapeutic agents with
enhanced potency and selectivity. This guide provides a detailed overview of the chemical
properties, synthesis, reactivity, and research applications of this versatile building block.

Physicochemical and Structural Properties
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The fundamental properties of 6-Bromo-3-methylquinazolin-4(3H)-one are summarized

below. This data provides the foundational information required for its use in a laboratory

setting, including reaction planning, purification, and analytical characterization.

Property Value Source(s)

CAS Number 57573-59-8 [71181[9]

Molecular Formula CoH7BrN20 [7]

Molecular Weight 239.07 g/mol [71[9]

Appearance Off-white to light brown solid [8]

) Typically 298% for commercial

Purity [7]
grades

Predicted Boiling Point 364.2 £ 44.0 °C [8]

Predicted Density 1.65+ 0.1 g/cm3 [8]

Predicted pKa 0.90+£0.70 [8]
CN1C=NC2=C(C1=0)C=C(C=

SMILES [10]
C2)Br
InChl=1S/C9H7BrN20/c1-12-

InChl 5-11-8-3-2-6(10)4- [71[8]
7(8)9(12)13/h2-5H,1H3
MCSVSXROESVYLR-

InChl Key [71[8][10]
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Synthesis Methodology

The synthesis of 4(3H)-quinazolinones typically originates from readily available anthranilic acid

derivatives. For 6-Bromo-3-methylquinazolin-4(3H)-one, a robust and logical synthetic

pathway involves a two-step process starting from 5-bromoanthranilic acid.

Conceptual Synthetic Workflow

The causality behind this experimental design is straightforward:
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» Formation of the Benzoxazinone Intermediate: The initial step involves the cyclization of 5-
bromoanthranilic acid. Acetic anhydride serves a dual purpose: it acts as the source for the
C2-methyl group and as a dehydrating agent to facilitate the ring closure, forming the more
reactive 6-bromo-2-methyl-3,1-benzoxazin-4-one. This intermediate is primed for
nucleophilic attack.[11]

e Aminolysis and Ring Transformation: The benzoxazinone ring is readily opened by primary
amines. Introducing methylamine attacks the carbonyl carbon, leading to the opening of the
oxazinone ring, followed by intramolecular cyclization and dehydration to yield the
thermodynamically stable N3-methylated quinazolinone ring.[12] This method ensures
regioselective methylation at the N3 position.
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Caption: Synthetic workflow for 6-Bromo-3-methylquinazolin-4(3H)-one.

Detailed Experimental Protocol

Step 1: Synthesis of 6-bromo-2-methyl-3,1-benzoxazin-4-one
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» To a round-bottom flask, add 5-bromoanthranilic acid (1 equivalent).
e Add an excess of acetic anhydride (e.g., 5-10 equivalents).

o Heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by
Thin Layer Chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

o Pour the cooled mixture into ice-cold water with stirring to precipitate the product and
hydrolyze the excess acetic anhydride.

« Filter the resulting solid, wash thoroughly with cold water, and dry under vacuum to yield the
crude 6-bromo-2-methyl-3,1-benzoxazin-4-one intermediate. Recrystallization from a
suitable solvent like ethanol can be performed if higher purity is needed.

Step 2: Synthesis of 6-Bromo-3-methylquinazolin-4(3H)-one

o Dissolve the 6-bromo-2-methyl-3,1-benzoxazin-4-one intermediate (1 equivalent) in a
suitable solvent such as ethanol or glacial acetic acid.[13]

e Add an aqueous solution of methylamine (e.g., 40% in H20, 1.5-2.0 equivalents) dropwise to
the solution at room temperature.

e Heat the reaction mixture to reflux for 4-8 hours, monitoring the reaction by TLC.
e Upon completion, cool the reaction mixture and pour it into crushed ice.
e The precipitated solid is collected by filtration, washed with water, and dried.

e The crude product can be purified by recrystallization from ethanol to afford pure 6-Bromo-3-
methylquinazolin-4(3H)-one.

Chemical Reactivity and Derivatization Potential

The true value of 6-Bromo-3-methylquinazolin-4(3H)-one in drug discovery lies in its
potential for derivatization. The C6-bromo substituent is the primary site for introducing
molecular diversity.
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Primary Reaction Site: The C6-Bromine

The bromine atom on the aromatic ring is an excellent leaving group for transition-metal-
catalyzed cross-coupling reactions. This allows for the creation of new carbon-carbon or
carbon-heteroatom bonds, enabling the synthesis of large libraries of analogues for structure-
activity relationship (SAR) studies.

Key Derivatization Reactions:

o Suzuki-Miyaura Coupling: Reaction with various aryl or heteroaryl boronic acids in the
presence of a palladium catalyst (e.g., Pd(PPhs)4) and a base (e.g., K2COs or Na2COs) to
introduce new aromatic systems at the 6-position.[14]

e Heck Coupling: Reaction with alkenes to introduce vinyl groups.
e Sonogashira Coupling: Reaction with terminal alkynes to install alkynyl moieties.

» Buchwald-Hartwig Amination: Reaction with amines to form 6-amino-substituted
quinazolinones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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